Cas no 2248399-53-1 (4-Bromo-2-(difluoromethyl)-1-methylpyrrole)

• Product Name: 4-Bromo-2-(difluoromethyl)-1-methylpyrrole
• CAS No: 2248399-53-1
• MF: C₆H₆BrF₂N
• MW: 210.019347667694
• CID: 6001016
• PubChem ID: 137940561
• Update Time: 2025-06-11

4-Bromo-2-(difluoromethyl)-1-methylpyrrole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(difluoromethyl)-1-methyl-1H-pyrrole
• EN300-6511028
• 4-Bromo-2-(difluoromethyl)-1-methylpyrrole
• 2248399-53-1

• Inchi： 1S/C6H6BrF2N/c1-10-3-4(7)2-5(10)6(8)9/h2-3,6H,1H3
• InChI Key： GFKQCPOXEWBPPN-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C(F)F)=C1

Computed Properties

• Exact Mass: 208.96517g/mol
• Monoisotopic Mass: 208.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 4.9Ų

Additional information on 4-Bromo-2-(difluoromethyl)-1-methylpyrrole

Introduction to 4-Bromo-2-(difluoromethyl)-1-methylpyrrole (CAS No. 2248399-53-1)

4-Bromo-2-(difluoromethyl)-1-methylpyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 2248399-53-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a pyrrole core substituted with a bromine atom at the 4-position and a difluoromethyl group at the 2-position, along with a methyl group at the 1-position, has garnered attention due to its structural features and potential applications in medicinal chemistry.

The molecular structure of 4-Bromo-2-(difluoromethyl)-1-methylpyrrole contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and difluoromethyl substituents provides versatile sites for further functionalization, enabling chemists to explore diverse chemical pathways. This compound is particularly interesting in the context of drug discovery, where such structural motifs are often employed to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in pyrrole derivatives as pharmacophores due to their biological activity. Pyrroles are known to exhibit a wide range of biological effects, including antimicrobial, antiviral, and anticancer properties. The introduction of electron-withdrawing groups such as difluoromethyl and halogens like bromine can modulate these properties, making 4-Bromo-2-(difluoromethyl)-1-methylpyrrole a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The difluoromethyl group, in particular, is a well-known pharmacophore that can improve the bioavailability and metabolic stability of drug candidates. Its incorporation into 4-Bromo-2-(difluoromethyl)-1-methylpyrrole suggests that this compound could serve as a building block for drugs targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoroalkyl groups, including difluoromethyl, are frequently found in approved drugs due to their ability to enhance pharmacokinetic properties. For instance, fluoro-substituted pyrroles have shown promise in the treatment of infectious diseases and cancer. The structural features of 4-Bromo-2-(difluoromethyl)-1-methylpyrrole align with these trends, positioning it as a relevant compound for ongoing research.

The synthesis of 4-Bromo-2-(difluoromethyl)-1-methylpyrrole involves multi-step organic transformations that require careful optimization. Key steps typically include the introduction of the bromine atom via electrophilic aromatic substitution or cross-coupling reactions, followed by the addition of the difluoromethyl group through nucleophilic substitution or metal-catalyzed coupling reactions. The methyl group at the 1-position can be incorporated during initial pyrrole formation or through subsequent functionalization.

Advanced synthetic methodologies have been employed to improve the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing various substituents into pyrrole rings. These reactions offer high yields and regioselectivity, making them ideal for constructing complex molecules like 4-Bromo-2-(difluoromethyl)-1-methylpyrrole.

The biological activity of 4-Bromo-2-(difluoromethyl)-1-methylpyrrole has been explored in several preclinical studies. Initial screening assays have revealed potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. These findings suggest that this compound could be developed into a lead molecule for further drug optimization.

In conclusion, 4-Bromo-2-(difluoromethyl)-1-methylpyrrole (CAS No. 2248399-53-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis through advanced organic transformations and its preliminary biological evaluations underscore its significance as a candidate for drug development. As research in fluorinated heterocycles continues to evolve, compounds like 4-Bromo-2-(difluoromethyl)-1-methylpyrrole are likely to play an increasingly important role in discovering new therapeutic agents.